Cas no 380314-37-4 (Acetamide, 2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-N-(9-ethyl-9H-carbazol-3-yl)-)

• Product Name: Acetamide, 2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-N-(9-ethyl-9H-carbazol-3-yl)-
• CAS No: 380314-37-4
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.4
• CID: 5519455
• PubChem ID: 2362080
• Update Time: 2026-03-10

Acetamide, 2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-N-(9-ethyl-9H-carbazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-N-(9-ethyl-9H-carbazol-3-yl)-
• WAY-606012
• Z56816894
• N-(9-ethylcarbazol-3-yl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• N-(9-ethyl-3-carbazolyl)-2-[(6-oxo-1H-pyrimidin-2-yl)thio]acetamide
• N-(9-ethyl-9H-carbazol-3-yl)-2-[(4-hydroxypyrimidin-2-yl)thio]acetamide
• HMS2738L16
• MLS000775166
• DA-66758
• KSC-10-89
• AKOS034457649
• HY-153767
• 380314-37-4
• N-(9-Ethyl-9H-carbazol-3-yl)-2-((4-hydroxypyrimidin-2-yl)thio)acetamide
• N-(9-ethylcarbazol-3-yl)-2-[(6-oxidanylidene-1H-pyrimidin-2-yl)sulfanyl]ethanamide
• N-(9-Ethyl-9H-carbazol-3-yl)-2-((6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide
• CS-0850447
• KUC104360N
• SMR000364917
• TS-09368
• CHEMBL1581404
• PK095
• cid_2362080
• N-(9-ethylcarbazol-3-yl)-2-[(6-keto-1H-pyrimidin-2-yl)thio]acetamide
• BDBM60201

• Inchi： 1S/C20H18N4O2S/c1-2-24-16-6-4-3-5-14(16)15-11-13(7-8-17(15)24)22-19(26)12-27-20-21-10-9-18(25)23-20/h3-11H,2,12H2,1H3,(H,22,26)(H,21,23,25)
• InChI Key： ALEUTTNIZDFZSP-UHFFFAOYSA-N
• SMILES： C(NC1=CC2C3=C(N(CC)C=2C=C1)C=CC=C3)(=O)CSC1NC(=O)C=CN=1

Computed Properties

• Exact Mass: 378.11504700g/mol
• Monoisotopic Mass: 378.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on Acetamide, 2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-N-(9-ethyl-9H-carbazol-3-yl)-

Recent Advances in the Study of Acetamide, 2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-N-(9-ethyl-9H-carbazol-3-yl)- (CAS: 380314-37-4)

The compound Acetamide, 2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-N-(9-ethyl-9H-carbazol-3-yl)- (CAS: 380314-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a pyrimidinylthio moiety with a carbazole derivative, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary findings suggest that 380314-37-4 exhibits a high affinity for certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its activity. These studies have provided valuable insights into the compound's selectivity and potency.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 380314-37-4. In vitro studies using various cancer cell lines have demonstrated that the compound can induce apoptosis and inhibit cell proliferation at micromolar concentrations. Notably, its mechanism appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings have spurred further investigations into its potential as a targeted therapy for specific cancer types, particularly those with resistance to conventional treatments.

Pharmacokinetic studies have also been a focal point of recent research. The compound's metabolic stability, bioavailability, and tissue distribution profiles have been evaluated using advanced analytical techniques such as LC-MS/MS. Results indicate that 380314-37-4 exhibits favorable pharmacokinetic properties, with good oral bioavailability and a reasonable half-life in preclinical models. These characteristics enhance its appeal as a viable candidate for further drug development.

Despite these promising findings, challenges remain in the optimization of 380314-37-4 for clinical use. Current research efforts are directed towards improving its solubility and reducing potential off-target effects. Structural modifications and formulation strategies are being explored to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, the compound Acetamide, 2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-N-(9-ethyl-9H-carbazol-3-yl)- (CAS: 380314-37-4) represents a promising avenue for drug discovery. Its multifaceted biological activities and favorable pharmacokinetic profile position it as a valuable lead compound. Ongoing research aims to address existing challenges and fully realize its therapeutic potential, paving the way for future advancements in the treatment of inflammatory diseases and cancer.